Cas no 1181631-87-7 (2-hydroxy-3-(2-methylphenyl)propanoic acid)

2-Hydroxy-3-(2-methylphenyl)propanoic acid is a chiral aromatic hydroxy acid featuring a 2-methylphenyl substituent at the β-position relative to the carboxylic acid group. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of both hydroxyl and carboxyl functional groups enables versatile reactivity, including esterification and chelation. Its structural motif may contribute to applications in asymmetric synthesis or as an intermediate in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The compound’s purity and stability under standard conditions make it suitable for precise laboratory use. Further studies may explore its stereochemical properties and derivatization potential.
2-hydroxy-3-(2-methylphenyl)propanoic acid structure
1181631-87-7 structure
Product Name:2-hydroxy-3-(2-methylphenyl)propanoic acid
CAS No:1181631-87-7
MF:C10H12O3
MW:180.200483322144
MDL:MFCD11934888
CID:5206248
PubChem ID:54502997
Update Time:2025-05-19

2-hydroxy-3-(2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-3-(2-methylphenyl)propanoic acid
    • 2-Hydroxy-3-(o-tolyl)propanoic acid
    • 2-hydroxy-3-(2-methylphenyl)propanoicacid
    • alpha-Hydroxy-2-methylbenzenepropanoic acid
    • Benzenepropanoic acid, α-hydroxy-2-methyl-
    • Benzenepropanoic acid, α-hydroxy-2-methyl- USP/EP/BP
    • MDL: MFCD11934888
    • Inchi: 1S/C10H12O3/c1-7-4-2-3-5-8(7)6-9(11)10(12)13/h2-5,9,11H,6H2,1H3,(H,12,13)
    • InChI Key: YDTGEPLJNTZWKH-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)CC1C=CC=CC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • XLogP3: 1.5
  • Topological Polar Surface Area: 57.5

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Additional information on 2-hydroxy-3-(2-methylphenyl)propanoic acid

Professional Introduction to 2-hydroxy-3-(2-methylphenyl)propanoic acid (CAS No. 1181631-87-7)

2-hydroxy-3-(2-methylphenyl)propanoic acid, identified by the Chemical Abstracts Service registry number CAS No. 1181631-87-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a hydroxy group and an aromatic ring substitution pattern, exhibits unique structural and functional properties that make it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of 2-hydroxy-3-(2-methylphenyl)propanoic acid consists of a propionic acid backbone substituted with a hydroxyl group at the second carbon and an isopropylphenyl (methylbenzene) moiety at the third carbon. This arrangement imparts distinct physicochemical characteristics, including solubility, stability, and potential interactions with biological targets. The presence of both hydrophilic and lipophilic regions in its structure suggests its utility as a bioactive molecule capable of modulating biological pathways.

In recent years, the study of 2-hydroxy-3-(2-methylphenyl)propanoic acid has been influenced by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to explore its pharmacological potential more efficiently than ever before. Preliminary computational studies indicate that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising scaffold for the development of novel therapeutic agents.

One of the most intriguing aspects of 2-hydroxy-3-(2-methylphenyl)propanoic acid is its structural similarity to known bioactive molecules. For instance, its core structure bears resemblance to nonsteroidal anti-inflammatory drugs (NSAIDs) and other pharmacologically relevant compounds. This similarity has prompted researchers to investigate whether derivatives of this compound could exhibit enhanced efficacy or reduced side effects compared to existing drugs. Such explorations are particularly relevant in the context of chronic disease management, where optimizing therapeutic outcomes is paramount.

The synthesis of 2-hydroxy-3-(2-methylphenyl)propanoic acid has been optimized through various chemical pathways, including Friedel-Crafts acylation followed by hydroxylation and reduction steps. These synthetic strategies ensure high yield and purity, which are critical for subsequent pharmacological testing. Recent innovations in green chemistry have also been applied to improve the sustainability of its production, reducing waste and minimizing environmental impact.

From a biochemical perspective, 2-hydroxy-3-(2-methylphenyl)propanoic acid has been shown to interact with cellular components in vitro, suggesting potential roles in metabolic pathways or signal transduction processes. For example, studies have indicated that this compound may influence lipid metabolism or oxidative stress responses within cells. These findings are particularly noteworthy given the increasing recognition of metabolic dysregulation as a key factor in various diseases.

The pharmacokinetic properties of 2-hydroxy-3-(2-methylphenyl)propanoic acid are also under active investigation. Initial data suggest that it exhibits moderate oral bioavailability and reasonable tissue distribution upon administration. These characteristics are favorable for drug development, as they indicate potential for systemic action without excessive accumulation or rapid clearance. Further studies are needed to fully elucidate its absorption, distribution, metabolism, and excretion (ADME) profile.

In clinical research settings, 2-hydroxy-3-(2-methylphenyl)propanoic acid is being evaluated for its potential therapeutic applications in conditions such as inflammation-related disorders and neurodegenerative diseases. Its dual functionality—hydrophilic due to the hydroxyl group and lipophilic due to the aromatic ring—makes it an attractive candidate for modulating both peripheral and central nervous system pathways. Early clinical trials have provided promising preliminary results, warranting further investigation into its clinical utility.

The role of CAS No. 1181631-87-7 in drug discovery extends beyond its direct pharmacological activity. It serves as a valuable scaffold for structure-based drug design, allowing medicinal chemists to modify its core structure while retaining desired bioactivity. This approach has led to the identification of novel analogs with improved properties, such as enhanced selectivity or prolonged duration of action.

The regulatory landscape surrounding 2-hydroxy-3-(2-methylphenyl)propanoic acid is evolving alongside advancements in chemical safety and pharmaceutical testing standards. Regulatory agencies now require comprehensive toxicological assessments before approving new compounds for clinical use. As such, ongoing research into this molecule must adhere to stringent guidelines to ensure both safety and efficacy.

Future directions for research on CAS No. 1181631-87-7 include exploring its potential in combination therapies alongside other bioactive molecules. The synergistic effects of multiple compounds could lead to more robust therapeutic outcomes compared to single-agent treatments. Additionally, investigating its role in preclinical models will provide deeper insights into its mechanistic actions and long-term effects.

The interdisciplinary nature of studying 2-hydroxy-3-(2-methylphenyl)propanoic acid underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. Such collaborations foster innovation by integrating diverse expertise into drug discovery pipelines. As research progresses, it is anticipated that new applications for this compound will emerge across multiple therapeutic areas.

In conclusion,CAS No 1181631 -87 -7, corresponding to 2-hydroxy-3-(2-methylphenyl)propanoic acid, represents a significant advancement in pharmaceutical chemistry with broad implications for medicine and biotechnology . Its unique structural features , combined with promising preclinical data , position it as a compelling candidate for further development . Continued investigation into this compound holds great promise for improving human health through innovative therapeutic solutions .

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